Cas no 1247726-68-6 (5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile)

• Product Name: 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile
• CAS No: 1247726-68-6
• MF: C₁₃H₁₇BN₂O₃
• MW: 260.096683263779
• CID: 1073430
• PubChem ID: 329771555
• Update Time: 2025-11-01

5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile
• 5-methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile
• A-6304
• AT33175
• 1247726-68-6
• 5-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile
• DB-062316
• CS-0175496
• DTXSID30673867
• 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile, AldrichCPR
• AKOS015851670
• XZB72668

• MDL： MFCD11857687
• Inchi： 1S/C13H17BN2O3/c1-12(2)13(3,4)19-14(18-12)11-9(6-15)7-16-8-10(11)17-5/h7-8H,1-5H3
• InChI Key： JWCPQLRMUARVHW-UHFFFAOYSA-N
• SMILES： O1B(C2C(C#N)=CN=CC=2OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 260.13300
• Monoisotopic Mass: 260.1332226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.37000
• LogP: 1.26108

5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile

Recent Advances in the Study of 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile (CAS: 1247726-68-6)

The compound 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile (CAS: 1247726-68-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This boronic acid derivative is particularly notable for its role as a key intermediate in the synthesis of bioactive molecules, including kinase inhibitors and other therapeutic agents. Recent studies have explored its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry, enabling the construction of complex heterocyclic frameworks with potential pharmacological activities.

One of the most compelling aspects of this compound is its structural motif, which combines a nitrile group with a boronic ester functionality. This combination allows for diverse chemical transformations, making it a valuable building block in medicinal chemistry. Recent research has demonstrated its efficacy in the synthesis of novel nicotinonitrile derivatives, which exhibit promising activity against various disease targets, including cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in developing potent and selective inhibitors of tyrosine kinases, a class of enzymes implicated in numerous oncogenic pathways.

In addition to its synthetic utility, 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile has been investigated for its physicochemical properties, such as solubility and stability under physiological conditions. These studies are critical for optimizing its performance in drug formulations. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have provided deeper insights into its behavior in various solvents and reaction conditions, further enhancing its applicability in pharmaceutical research.

Looking ahead, the continued exploration of this compound is expected to yield new insights into its mechanistic roles and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its integration into preclinical and clinical studies. As the field of chemical biology evolves, compounds like 5-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile will remain at the forefront of innovation, driving the discovery of next-generation therapeutics.